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Compound of Interest

Ethyl 4,6-dimethoxypyrimidine-2-
Compound Name:
carboxylate

Cat. No.: B135269

Technical Guide: Ethyl 4,6-dimethoxypyrimidine-
2-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive profile of Ethyl 4,6-dimethoxypyrimidine-2-
carboxylate, a heterocyclic compound of interest in medicinal chemistry and synthetic organic
chemistry. Due to the limited availability of direct experimental data for this specific molecule,
this document compiles information from closely related analogues and established principles
of pyrimidine chemistry to offer a detailed overview. The guide covers physicochemical
properties, a proposed synthetic pathway with a detailed experimental protocol, and its
potential applications as a versatile building block in the development of novel chemical
entities.

Chemical Profile and Physicochemical Properties

Ethyl 4,6-dimethoxypyrimidine-2-carboxylate is a disubstituted pyrimidine derivative. The
pyrimidine core is a key structural motif in numerous biologically active compounds, including
pharmaceuticals and agrochemicals. The methoxy groups at the 4 and 6 positions and the
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ethyl carboxylate group at the 2 position confer specific electronic and steric properties that
make it a valuable intermediate for further chemical modifications.

Quantitative data for the target compound is not extensively reported in publicly available
literature. The following table summarizes estimated and known properties based on the
compound's structure and data from closely related pyrimidine derivatives.

Property Value (Estimated/Known) Citation

Molecular Formula CoH12N204 [1]

Molecular Weight 212.20 g/mol [1]

CAS Number 128276-49-3 [1]
Expected to be a white to off-

Appearance . ) N/A
white solid

] ] Not reported; likely in the
Melting Point N/A
range of 50-100 °C

Boiling Point Not reported N/A

Expected to be soluble in
Solubility common organic solvents N/A
(e.g., DCM, EtOAc, MeOH)

Estimated shifts: ~4.4 ppm (q,
1H NMR Spectrum 2H), ~4.0 ppm (s, 6H), ~1.4 N/A
ppm (t, 3H)

Estimated shifts: ~170, 165,
13C NMR Spectrum 160. 85. 62. 55. 14 N/A
) ) ) 1 ppm

Proposed Synthesis and Experimental Protocol

A plausible synthetic route to Ethyl 4,6-dimethoxypyrimidine-2-carboxylate involves a multi-
step process starting from commercially available precursors. A key intermediate is 4,6-
dimethoxypyrimidine-2-carbonitrile, which can be synthesized from 4,6-dichloro-2-
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(methylthio)pyrimidine[2][3]. The nitrile is then hydrolyzed to the corresponding carboxylic acid,
followed by esterification to yield the final product.

Overall Synthetic Scheme

Step 1: Synthesis of 4,6-dimethoxy-2-( io)pyrimidine Step 2: Sy is of 4,6-di pyrimidine-2-carbonitrile Step 3: Hydrolysis and Esterification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b135269#ethyl-4-6-dimethoxypyrimidine-2-
carboxylate-chemical-profile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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